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Compound of Interest

Compound Name: Almoxatone

Cat. No.: B1664792

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical aspect of laboratory operations. This
guide provides detailed, step-by-step procedures for the proper disposal of Almoxatone, a
selective and reversible inhibitor of MAO-B.[1][2][3] Adherence to these guidelines is essential
to protect personnel and the environment from potential harm.

Almoxatone: Key Safety and Disposal Data

The following table summarizes the essential quantitative and qualitative data regarding
Almoxatone's hazards and disposal recommendations as outlined in its Safety Data Sheet
(SDS).
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Parameter Value/Statement Citation
Chemical Formula C18H19CIN203 [1][4]
Molecular Weight 346.81 g/mol [1][4]
CAS Number 84145-89-1 [1114]

Hazard Statements

H302: Harmful if swallowed.
H410: Very toxic to aquatic life

with long lasting effects.

[4]

Primary Disposal Route

Dispose of contents/container
to an approved waste disposal

plant.

[4]

Regulatory Compliance

Conduct recycling or disposal
in accordance with prevailing
country, federal, state, and

local regulations.

[4]

Personal Protective Equipment
(PPE)

Safety goggles with side-
shields, protective gloves,
impervious clothing, and a

suitable respirator.

[4]

Environmental Precautions

Avoid release to the
environment. Keep the product
away from drains or water

courses.

Experimental Protocols for Aimoxatone Disposal

While specific experimental protocols for the disposal of Almoxatone are not detailed in the
provided search results, the universally accepted procedure for chemical waste of this nature
involves a structured waste management process. The following represents a standard
methodology for the disposal of AlImoxatone in a laboratory setting.

Protocol for Almoxatone Waste Segregation and Collection:
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« Initial Assessment: Before beginning any work with Almoxatone, identify it as a hazardous
substance requiring special disposal procedures due to its oral toxicity and high aquatic
toxicity.[4]

o Waste Container Labeling: Prepare a designated, compatible, and clearly labeled hazardous
waste container. The label should include the chemical name ("Almoxatone"), the
associated hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment"), and the date of
accumulation.

e Segregation of Waste:

o Solid Waste: Collect any solid Almoxatone waste, including contaminated personal
protective equipment (PPE) like gloves and weighing papers, in a designated solid waste
container.

o Liquid Waste: If AlImoxatone is in a solution, collect the liquid waste in a separate, leak-
proof container designed for liquid chemical waste. Do not mix with other incompatible
waste streams.

o Container Management: Ensure waste containers are kept securely closed when not in use.
Store the containers in a designated, well-ventilated, and secondary containment area to
prevent accidental spills.

o Final Disposal: Arrange for the collection of the hazardous waste by a licensed
environmental waste management contractor. Provide the contractor with the Safety Data
Sheet (SDS) for AlImoxatone to ensure they have all the necessary information for its safe
transport and disposal.

Almoxatone Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of AImoxatone,
from initial handling to final disposal.
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Caption: Workflow for the proper disposal of Almoxatone.
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Signaling Pathways and Logical Relationships

The disposal procedure for Almoxatone is a linear, procedural process rather than a biological
signaling pathway. The logical relationship is one of sequential steps that must be followed to
ensure safety and compliance. The following diagram illustrates the decision-making process
and key considerations at each stage.
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Caption: Logical steps for Almoxatone waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

